molecular formula C18H19N3O3S B2977716 N1-(3-(2-oxopiperidin-1-yl)phenyl)-N2-(thiophen-2-ylmethyl)oxalamide CAS No. 941982-72-5

N1-(3-(2-oxopiperidin-1-yl)phenyl)-N2-(thiophen-2-ylmethyl)oxalamide

Cat. No. B2977716
CAS RN: 941982-72-5
M. Wt: 357.43
InChI Key: GQWORJKZJBFPJI-UHFFFAOYSA-N
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Description

N1-(3-(2-oxopiperidin-1-yl)phenyl)-N2-(thiophen-2-ylmethyl)oxalamide, commonly known as OTOP1, is a small molecule compound that has gained attention in the scientific community for its potential therapeutic applications. OTOP1 has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various diseases. In

Scientific Research Applications

Copper-Catalyzed Coupling Reactions

Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide has been established as an effective catalyst system for the Goldberg amidation of (hetero)aryl chlorides with amides. This method is significant for its broad application to various functionalized (hetero)aryl chlorides and a wide range of aromatic and aliphatic primary amides, yielding good to excellent results. The catalytic system also enables arylation of lactams and oxazolidinones, showcasing its versatility in synthesizing complex molecules (De, Yin, & Ma, 2017).

Novel Synthetic Approaches

Research has developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides, demonstrating the compound's utility in the efficient and high-yielding synthesis of both anthranilic acid derivatives and oxalamides. This approach is operationally simple and offers a new formula for these derivatives (Mamedov et al., 2016).

Catalysis and Material Science

N,N’‐bis(thiophene‐2‐ylmethyl)oxalamide has been identified as an effective ligand for copper‐catalyzed C−O cross‐couplings. This discovery, made through a combination of high throughput screening and the exploration of a pharmaceutical compound library, opens new avenues for synthesizing biarylethers and phenols under mild conditions. This finding illustrates the potential of utilizing existing molecular diversity in pharmaceutical libraries for the discovery of new catalytic materials (Chan et al., 2019).

Corrosion Inhibition

A related compound, (NE)-N-(thiophen-3-ylmethylidene)-4-({4-[(E)-(thiophen-2-ylmethylidene)amino]phenyl}m-ethyl)aniline (L), demonstrated significant corrosion inhibition on mild steel in acidic environments. This study highlights the potential applications of such compounds in protecting metals against corrosion, with implications for industrial maintenance and preservation (Daoud et al., 2014).

Future Directions

For further details, refer to relevant papers . Keep in mind that this analysis is based on existing knowledge, and ongoing research may reveal additional facets of Compound X.

properties

IUPAC Name

N'-[3-(2-oxopiperidin-1-yl)phenyl]-N-(thiophen-2-ylmethyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O3S/c22-16-8-1-2-9-21(16)14-6-3-5-13(11-14)20-18(24)17(23)19-12-15-7-4-10-25-15/h3-7,10-11H,1-2,8-9,12H2,(H,19,23)(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQWORJKZJBFPJI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C(=O)C1)C2=CC=CC(=C2)NC(=O)C(=O)NCC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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